Cas no 2228403-80-1 (5-{pyrazolo1,5-apyridin-3-yl}-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-{pyrazolo1,5-apyridin-3-yl}-1,2-oxazole-3-carboxylic acid
• CAS No: 2228403-80-1
• MF: C₁₁H₇N₃O₃
• MW: 229.191581964493
• CID: 6292665
• PubChem ID: 165839281
• Update Time: 2025-10-30

5-{pyrazolo1,5-apyridin-3-yl}-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{pyrazolo1,5-apyridin-3-yl}-1,2-oxazole-3-carboxylic acid
• 5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazole-3-carboxylic acid
• EN300-1748053
• 2228403-80-1

• Inchi： 1S/C11H7N3O3/c15-11(16)8-5-10(17-13-8)7-6-12-14-4-2-1-3-9(7)14/h1-6H,(H,15,16)
• InChI Key： PPYTUIRUPLCLAO-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 229.04874109g/mol
• Monoisotopic Mass: 229.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.6Ų

Additional information on 5-{pyrazolo1,5-apyridin-3-yl}-1,2-oxazole-3-carboxylic acid

5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazole-3-carboxylic acid: A Promising Compound in Medicinal Chemistry

CAS No. 2228403-80-1, also known as 5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazole-3-carboxylic acid, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds and has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and anti-cancer properties.

The chemical structure of 5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazole-3-carboxylic acid is characterized by the presence of a pyrazolo[1,5-a]pyridine moiety linked to an oxazole ring through a carboxylic acid group. The pyrazolo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, known for its ability to modulate various biological targets. The oxazole ring, on the other hand, is a versatile functional group that can enhance the pharmacological properties of the molecule.

Recent studies have highlighted the potential of 5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazole-3-carboxylic acid in the treatment of inflammatory diseases. In vitro experiments have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been demonstrated to downregulate the expression of cyclooxygenase-2 (COX-2), a key enzyme involved in the synthesis of prostaglandins, which are mediators of inflammation.

In the realm of cancer research, 5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazole-3-carboxylic acid has shown promising results as a potential anti-cancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways. For instance, it has been found to inhibit the activation of NF-κB, a transcription factor that plays a crucial role in cell survival and proliferation. Furthermore, it can disrupt the mitotic spindle assembly checkpoint (SAC), leading to mitotic arrest and subsequent cell death.

The pharmacokinetic properties of 5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazole-3-carboxylic acid have also been investigated. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics make it an attractive candidate for further development as a therapeutic agent.

One of the key challenges in drug development is ensuring that new compounds are safe and effective for human use. To address this, extensive toxicity studies have been conducted on 5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazole-3-carboxylic acid. These studies have revealed that the compound has a wide therapeutic window and does not exhibit significant toxicity at effective doses. This safety profile is crucial for advancing the compound into clinical trials.

In conclusion, 5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazole-3-carboxylic acid (CAS No. 2228403-80-1) represents a promising lead compound in medicinal chemistry with potential applications in treating inflammatory diseases and cancer. Its unique structural features and favorable biological activities make it an attractive candidate for further preclinical and clinical investigation. As research continues to uncover more about its mechanisms of action and therapeutic potential, this compound may pave the way for new treatments in these areas.